Cas no 99419-74-6 (2-Methylcyclohexane-1-thiol)

• Product Name: 2-Methylcyclohexane-1-thiol
• CAS No: 99419-74-6
• MF: C₇H₁₄S
• MW: 130.251060962677
• CID: 5694136
• PubChem ID: 519947
• Update Time: 2025-05-22

2-Methylcyclohexane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 2-Methylcyclohexanethiol
• Cyclohexanethiol, 2-methyl-
• Cyclohexanethiol, 2-methyl-, cis-
• SCHEMBL7887435
• cis-2-Methylcyclohexane-1-thiol
• 2-methylcyclohexane-1-thiol
• ICOZZYFCTGILJV-UHFFFAOYSA-N
• DTXSID901313370
• EN300-1288944
• 99419-74-6
• 2-Methylcyclohexane-1-thiol

• Inchi： 1S/C7H14S/c1-6-4-2-3-5-7(6)8/h6-8H,2-5H2,1H3
• InChI Key： ICOZZYFCTGILJV-UHFFFAOYSA-N
• SMILES： SC1CCCCC1C

Computed Properties

• Exact Mass: 130.08162162g/mol
• Monoisotopic Mass: 130.08162162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 70.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 1Ų

Experimental Properties

• Density: 0.92±0.1 g/cm3(Predicted)
• Boiling Point: 161 °C
• pka: 10.98±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thiols Alkylthiols

Additional information on 2-Methylcyclohexane-1-thiol

2-Methylcyclohexane-1-thiol: A Comprehensive Overview

2-Methylcyclohexane-1-thiol (CAS No. 99419-74-6) is an organic compound belonging to the class of thiols, which are sulfur-containing analogs of alcohols. This compound is characterized by its cyclohexane ring structure with a methyl group attached at the second position and a thiol (-SH) group at the first position. The molecular formula of 2-Methylcyclohexane-1-thiol is C7H14S, and its molecular weight is approximately 126.26 g/mol. The compound is known for its unique chemical properties, which make it a subject of interest in various research and industrial applications.

The synthesis of 2-Methylcyclohexane-1-thiol can be achieved through several methods, including the hydrodesulfurization of corresponding disulfides or the direct alkylation of thiols. Recent studies have focused on optimizing these synthesis pathways to improve yield and reduce environmental impact. For instance, researchers have explored the use of heterogeneous catalysts to facilitate the reaction, resulting in higher purity products and reduced energy consumption.

One of the key areas of research involving 2-Methylcyclohexane-1-thiol is its application in materials science. The compound has been investigated as a potential precursor for the synthesis of advanced materials, such as thiol-based polymers and self-healing materials. Its ability to form strong covalent bonds through thiol-ene click chemistry has made it a valuable building block in polymer engineering. Recent advancements in this field have demonstrated the use of 2-Methylcyclohexane-1-thiol in creating stimuli-responsive polymers, which can undergo structural changes in response to external stimuli like temperature or pH.

In addition to its role in materials science, 2-Methylcyclohexane-1-thiol has also been studied for its potential in pharmaceutical applications. The compound's sulfur-containing functional group makes it a promising candidate for drug delivery systems, particularly in the development of thiol-based prodrugs. These prodrugs can be designed to release active pharmaceutical ingredients (APIs) in a controlled manner, enhancing drug efficacy and reducing side effects. Recent research has focused on optimizing the pharmacokinetic properties of 2-Methylcyclohexane-1-thiol derivatives to improve their bioavailability and therapeutic potential.

The chemical stability and reactivity of 2-Methylcyclohexane-1-thiol make it an attractive compound for industrial applications as well. It has been used as an intermediate in the synthesis of various organic compounds, including pesticides, herbicides, and industrial lubricants. The compound's ability to undergo nucleophilic substitution reactions has been leveraged in the development of novel agrochemicals with improved efficacy and reduced environmental toxicity.

From an environmental perspective, understanding the degradation pathways of 2-Methylcyclohexane-1-thiol is crucial for assessing its impact on ecosystems. Recent studies have investigated the biodegradation of this compound under various environmental conditions, revealing that it can be effectively degraded by microorganisms in aerobic environments. These findings are significant for industries that utilize 2-Methylcyclohexane-1-thiol, as they provide insights into sustainable practices for waste management and pollution control.

In conclusion, 2-Methylcyclohexane-1-thiol (CAS No. 99419-74-6) is a versatile compound with a wide range of applications across different scientific disciplines. Its unique chemical properties continue to drive innovative research, leading to advancements in materials science, pharmaceuticals, and industrial chemistry. As our understanding of this compound deepens, it holds promise for even greater contributions to both academic and industrial fields.